N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)-9H-xanthene-9-carboxamide

• IUPAC Name: N-[[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl]-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C25H20N2O4/c1-29-18-12-10-16(11-13-18)23-14-17(27-31-23)15-26-25(28)24-19-6-2-4-8-21(19)30-22-9-5-3-7-20(22)24/h2-14,24H,15H2,1H3,(H,26,28)
• InChI Key: AFQRIGPRELFHRG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NO2)CNC(=O)C3C4=CC=CC=C4OC5=CC=CC=C35
• Molecular Formula: C25H20N2O4
• Molecular Weight: 412.4 g/mol

Description

N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)-9H-xanthene-9-carboxamide, also known as Xanomeline, is a potent muscarinic acetylcholine receptor agonist. It was first synthesized in the 1980s as a potential treatment for Alzheimer's disease. However, due to its non-selective nature, it was found to have significant side effects. Despite this, Xanomeline has continued to be studied for its potential therapeutic uses.

Scientific Research Applications

Synthesis and Characterization

Compounds with isoxazole and xanthene units are frequently synthesized and characterized for their chemical properties. For instance, the synthesis of novel derivatives incorporating isoxazole and xanthene frameworks involves various chemical reactions, offering insights into their structural and spectral characteristics, as seen in the synthesis of different pyrazole and pyrazolopyrimidine derivatives with potential cytotoxic activities (Hassan et al., 2014).

Potential Biomedical Applications

• Cytotoxicity and Anticancer Potential: Compounds related to the target molecule have been studied for their cytotoxicity against various cancer cell lines, indicating potential applications in cancer research. The synthesis of derivatives and their evaluation for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells exemplify this application area (Hassan et al., 2014).
• Neuroprotective Activities: Derivatives with similar motifs have shown promising results in neuroprotection and the amelioration of Alzheimer's disease phenotypes, highlighting the relevance of such compounds in neurodegenerative disease research (Lee et al., 2018).

Chemical Properties and Stability

The investigation of the physical properties, such as phase transitions and stability of related compounds, provides valuable information for their potential application in material science or as pharmaceutical agents. Studies on compounds like CS-891, which exhibit enantiotropic forms and phase transitions upon grinding, offer insights into the solid-state properties relevant for drug formulation (Yada et al., 2003).